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Compound of Interest

Compound Name: Dibromodichloromethane

Cat. No.: B008394 Get Quote

Application Notes and Protocols for
Dibromodichloromethane
These application notes provide comprehensive protocols for the safe handling, storage, and

disposal of Dibromodichloromethane (CBr₂Cl₂), a halomethane compound.[1] The protocols

are intended for researchers, scientists, and drug development professionals to minimize risks

and ensure a safe laboratory environment.

Chemical and Physical Properties
Dibromodichloromethane is a solid at standard temperature and pressure, and it is insoluble

in water.[1] Understanding its physical and chemical properties is crucial for safe handling and

storage.
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Property Value Source

Molecular Formula CBr₂Cl₂ [2]

Molecular Weight 242.72 g/mol [2]

Appearance
Solid[1] / Yellow-orange

Liquid[3][4]
[1][3][4]

Odor Sweet / Chloroform-like [3][4][5]

Melting Point 38 °C (100 °F) [1][6]

Boiling Point 130.2 °C (266.4 °F) [1]

Density 2.433 g/cm³ [1]

Solubility in Water Insoluble [1]

Safety and Hazard Information
Dibromodichloromethane is classified as harmful and presents several health hazards upon

exposure.[2] Adherence to GHS classifications is mandatory for ensuring personnel safety.

GHS Hazard Classification
Classification Hazard Statement Signal Word Pictogram

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed
Warning GHS07[1][2]

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in

contact with skin
Warning GHS07[1][2]

Acute Toxicity,

Inhalation (Category

4)

H332: Harmful if

inhaled
Warning GHS07[1][2]

Aquatic Hazard,

Chronic (Category 3)

H412: Harmful to

aquatic life with long

lasting effects

- -
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Data sourced from multiple reports provided to the ECHA C&L Inventory.[2]

Occupational Exposure Limits
Organization Limit Type Value

EPA Oral Reference Dose (RfD) 2.0×10⁻² mg/kg/day

WHO Drinking Water Guideline 100 µg/L

The EPA has classified Dibromodichloromethane as a Group C substance, indicating it is a

possible human carcinogen.[7]

Protocols for Safe Storage
Proper storage of Dibromodichloromethane is critical to prevent accidental exposure,

maintain chemical stability, and avoid reactions with incompatible materials.

Storage Conditions
Location: Store in a cool, dry, and well-ventilated area.[8] The storage area should be a

separate, locked safety cabinet or room accessible only to authorized personnel.[9]

Temperature: Keep refrigerated where possible, or do not exceed 30°C.[4][10]

Containers: Use tightly closed, properly labeled containers.[3] Amber or dark-colored glass

bottles are recommended to protect from light.[11]

Incompatible Materials: Segregate from strong oxidizing agents, strong acids, strong bases,

strong reducing agents, and metals.[3][12]

Secondary Containment: Always use secondary containment trays to mitigate spills or leaks.

[8][13]
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Dibromodichloromethane Storage Protocol

Receive Chemical

Inspect Container for Damage

Verify Label Information

Store in Designated Area
(Cool, Dry, Ventilated)

Segregate from Incompatibles
(Acids, Bases, Metals, Oxidizers)

Use Secondary Containment

Restrict Access
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Caption: Workflow for receiving and safely storing Dibromodichloromethane.
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Handling Dibromodichloromethane requires strict adherence to safety protocols to prevent

exposure through inhalation, ingestion, or skin contact.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[3] A full-face shield is also recommended.[8]

Skin Protection: Wear appropriate protective gloves (e.g., Butyl rubber, Viton®) and clothing

to prevent skin exposure.[3][8] A lab coat is required.[14]

Respiratory Protection: Use only in a well-ventilated area, preferably within a certified

chemical fume hood.[15] If engineering controls are insufficient, a NIOSH-approved

respirator with organic vapor cartridges is required.[8]

General Handling Procedures
Preparation: Ensure a safety shower and eyewash station are accessible.[3] Designate a

specific work area for handling.[8]

Engineering Controls: All work should be conducted in a chemical fume hood to keep

airborne concentrations below exposure limits.[9]

Dispensing: Avoid breathing vapors, mist, or gas. Keep the container tightly closed when not

in use.[3]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[3][4] Do not eat,

drink, or smoke in the work area.[4][16]

Transport: Use secondary containment when moving containers.[13]
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Safe Handling Workflow

Preparation
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Caption: Standard workflow for experiments involving Dibromodichloromethane.

Emergency Procedures and Disposal
First Aid Measures

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4] If

breathing stops, provide artificial respiration. Call a poison center or doctor if you feel unwell.

Skin Contact: Take off immediately all contaminated clothing. Wash skin with plenty of soap

and water.[3][4]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[3][4]

Ingestion: Rinse mouth.[4] Call a poison center or doctor immediately.[16]

Spill Response Protocol
Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: Use a liquid-absorbent, inert material (e.g., Chemizorb®, sand, vermiculite) to

contain the spill.[15]

Collect: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste.

Clean: Clean the affected area thoroughly.

Dispose: Dispose of the contaminated materials as hazardous waste.

Waste Disposal Protocol
Disposal of Dibromodichloromethane and contaminated materials must be handled as

hazardous waste in accordance with all local, state, and federal regulations.[17]

Segregation: Do not mix Dibromodichloromethane waste with other waste streams,

especially incompatible chemicals.[13] Collect waste in separate, dedicated containers.

Containerization: Use chemically compatible, leak-proof containers for waste.[13] Containers

must be in good condition and kept tightly closed except when adding waste.

Labeling: Clearly label all waste containers with the words "HAZARDOUS WASTE" and the

full chemical name "Dibromodichloromethane".[13]

Disposal Route: Arrange for disposal through a licensed hazardous waste disposal service.

[13] High-temperature incineration is a common disposal method.[13]
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Prohibition: Never dispose of Dibromodichloromethane by flushing it down the sanitary

sewer system or into surface water.[3][4][13] Evaporation is not an acceptable disposal

method.[17]

Spill Response Decision Tree

Dibromodichloromethane Spill Response

Spill Occurs

Major Spill?
(>1 Liter or Poor Ventilation)

Personnel Trained
for Cleanup?

No
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Call Emergency Services
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Report Incident
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Caption: Decision tree for responding to a Dibromodichloromethane spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b008394#protocols-for-the-safe-storage-and-disposal-
of-dibromodichloromethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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